BENGHE Foundational & Exploratory

Check Availability & Pricing

Aluminum tert-butoxide (CAS 556-91-2): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminum tert-butoxide

Cat. No.: B045353

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of aluminum tert-butoxide
(CAS 556-91-2), a versatile and important reagent in organic synthesis. This document details
its physicochemical properties, synthesis, safety and handling, and its applications in key

chemical transformations, including detailed experimental protocols and reaction mechanisms.

Physicochemical Properties

Aluminum tert-butoxide is an organoaluminum compound that is highly sensitive to moisture
and air.[1][2] While some sources describe it as a colorless to pale yellow liquid, it is more
commonly available and described as a white to gray crystalline powder.[3] This discrepancy
may be due to the presence of residual solvents or impurities. It is very soluble in organic
solvents such as ether, benzene, toluene, and xylene, but insoluble in water, with which it
reacts.[1][2][4]

Table 1: Physicochemical Data for Aluminum tert-butoxide
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Property Value Source(s)
CAS Number 556-91-2
Molecular Formula C12H27AIOs
Molecular Weight 246.32 g/mol
White to gray powder to
Appearance crystal; colorless to pale yellow
liquid
Melting Point >200 °C (decomposes)
Boiling Point 180 °C (sublimes)
Density 1.025 g/cm3
Very soluble in ethers,
Solubility benzene, toluene, xylene;
Insoluble in water
Sensitivity Air and moisture sensitive

Synthesis of Aluminum tert-butoxide

Aluminum tert-butoxide can be synthesized by the reaction of amalgamated aluminum with

dry tert-butyl alcohol. The following protocol is adapted from a well-established procedure.

Experimental Protocol: Synthesis of Aluminum tert-
butoxide

Materials:

Aluminum shavings (amalgamated)

Dry tert-butyl alcohol

Mercuric chloride (catalyst)

Dry ether
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» Benzene (for dissolution)
Procedure:

 In a round-bottomed flask equipped with a reflux condenser and a calcium chloride tube to
protect from moisture, combine amalgamated aluminum shavings and dry tert-butyl alcohol.

e Add a small amount of mercuric chloride as a catalyst and gently heat the mixture to initiate
the reaction.

e Once the reaction begins (indicated by the evolution of hydrogen gas), continue to reflux the
mixture. The reaction can be vigorous, so careful heating is required.

« After the initial vigorous reaction subsides, continue refluxing for several hours to ensure the
reaction goes to completion. During this time, benzene can be added to keep the product in
solution.

o After the reflux period, distill off the benzene and any unreacted tert-butyl alcohol. The final
traces of solvent can be removed under reduced pressure.

e Dissolve the solid residue in dry ether by refluxing.

 Allow the solution to cool, which should result in the precipitation of aluminum tert-
butoxide.

o The resulting solid is collected, washed with dry ether, and dried under vacuum to yield the
final product.

Workflow Diagram:
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Synthesis Workflow of Aluminum tert-butoxide

Starting Materials

Amalgamated Aluminum Dry tert-Butyl Alcohol Mercuric Chloride (catalyst)

Reaction

Reflux in Round-Bottom Flask

Work-up and Purification

Distill off Benzene and excess Alcohol

i

Dissolve in Dry Ether

i

Precipitate and Cool

i

Collect and Dry under Vacuum

Final Rroduct

Aluminum tert-butoxide
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Caption: Workflow for the synthesis of aluminum tert-butoxide.

Applications in Organic Synthesis
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Aluminum tert-butoxide is a valuable reagent, primarily used as a selective catalyst in the
Oppenauer oxidation and as a potential reagent in the Meerwein-Ponndorf-Verley (MPV)
reduction.

Oppenauer Oxidation

The Oppenauer oxidation is a gentle and selective method for oxidizing secondary alcohols to
ketones. This reaction is the reverse of the MPV reduction and uses a ketone (often acetone or
cyclohexanone) as a hydride acceptor in the presence of an aluminum alkoxide catalyst, such
as aluminum tert-butoxide.

Mechanism of Oppenauer Oxidation:

The reaction proceeds through a six-membered transition state. The aluminum tert-butoxide
acts as a Lewis acid, coordinating to the carbonyl oxygen of the hydride acceptor (e.g.,
acetone) and the oxygen of the secondary alcohol. This coordination facilitates the transfer of a
hydride from the alcohol's alpha-carbon to the carbonyl carbon of the acetone, resulting in the
formation of a ketone and isopropanol.
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Mechanism of Oppenauer Oxidation
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Caption: Mechanism of the Oppenauer oxidation.

Experimental Protocol: Oppenauer Oxidation of a
Secondary Alcohol

Materials:
e Secondary alcohol

¢ Aluminum tert-butoxide
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Acetone (dry)

Toluene (dry)

Hydrochloric acid (for work-up)

Ether

Procedure:

To a solution of the secondary alcohol in dry toluene, add aluminum tert-butoxide.
e Add a large excess of dry acetone to the mixture.

o Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by
TLC.

 After the reaction is complete, cool the mixture to room temperature.
e Quench the reaction by slowly adding dilute hydrochloric acid.
o Separate the organic layer, and extract the aqueous layer with ether.

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.

 Purify the resulting crude ketone by column chromatography or distillation.

Meerwein-Ponndorf-Verley (MPV) Reduction

The MPV reduction is a highly chemoselective method for the reduction of aldehydes and
ketones to their corresponding alcohols. It is the reverse of the Oppenauer oxidation. While
aluminum isopropoxide is the most commonly used catalyst for this reaction, other aluminum
alkoxides, including aluminum tert-butoxide, can also be employed. The reaction uses a
sacrificial alcohol, typically isopropanol, as the hydride source.

Mechanism of Meerwein-Ponndorf-Verley Reduction:
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Similar to the Oppenauer oxidation, the MPV reduction proceeds through a six-membered
cyclic transition state. The aluminum alkoxide coordinates to the carbonyl oxygen of the
aldehyde or ketone. A hydride is then transferred from the sacrificial alcohol (e.g., isopropanol)
to the carbonyl carbon of the substrate, resulting in the formation of the desired alcohol and a

ketone byproduct (e.g., acetone).

Mechanism of Meerwein-Ponndorf-Verley Reduction

Ketone/Aldehyde + Al(O-i-Pr)3

Coordinated Carbonyl Isopropanol (Hydride Donor)

Hydride Transfer

Alcohol (Product) Aluminum Alkoxide

Acetone
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Caption: Mechanism of the Meerwein-Ponndorf-Verley reduction.

Safety and Handling
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Aluminum tert-butoxide is a hazardous chemical and must be handled with appropriate

safety precautions. It is a flammable solid and is corrosive, causing severe skin burns and eye

damage.[1][5]

Table 2: Safety Information for Aluminum tert-butoxide

Hazard Category

GHS Classification

Precautionary Statements

Flammability

Flammable Solid, Category 1
(H228)

P210: Keep away from
heat/sparks/open flames/hot

surfaces. — No smoking.

Corrosivity

Skin Corrosion, Category 1B
(H314)

P260: Do not breathe
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

Eye Damage

Serious Eye Damage,
Category 1 (H318)

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.

o Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated clothing and shoes.

 Ingestion: Do not induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.
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 Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If breathing has ceased apply artificial respiration. Get medical aid immediately.

Handling and Storage:

Aluminum tert-butoxide should be handled in a well-ventilated area, preferably in a fume
hood, using appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat. It should be stored in a tightly sealed container under an inert atmosphere (e.g.,
nitrogen or argon) in a cool, dry place away from sources of ignition and moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

